Cas no 523-38-6 (Menaquinone 8)

Dicofol, 2-cyclohexyl-4,6-dinitro-, is a chemical substance with molecular formula: c12h14 N2 O5.

Menaquinone 8 structure

Product Name:Menaquinone 8

CAS No:523-38-6

Molecular Formula:C₅₁H₇₂O₂

Molecular Weight:717.11618

CID:367998

PubChem ID:5376507

Menaquinone 8 Properties

Names and Identifiers

- 1,4-Naphthalenedione,2-methyl-3-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl]-
- 2-methyl-3-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaenyl]naphthalene-1,4-dione
- Menaquinone 8
- menaquinone-8
- Menaquinone MK8
- MK 8
- Vitamin MK 8
- 1,4-Naphthalenedione, 2-methyl-3-(3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl)-, (all-E)-
- LXKDFTDVRVLXFY-WQWYCSGDSA-N
- 2-Methyl-3-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl]naphthoquinone #
- 2-methyl-3-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-yl]naphthalene-1,4-dione
- CHEBI:44027
- 1,4-Naphthoquinone, 2-methyl-3-(3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl)-
- VitaminMK8
- A936882
- SR2A44CB4U
- SCHEMBL14164340
- 2-methyl-3-[(2E,6E,10E,14E,18Z,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-yl]naphthalene-1,4-dione
- Vitamin K2(40)
- 523-38-6
- SCHEMBL10055449
- 1,4-Naphthalenedione, 2-methyl-3-((2E,6E,10E,14E,18E,22E,26E)- 3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl)-
- UNII-SR2A44CB4U
- 2-Methyl-3-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl]-1,4-naphthalenedione
- trans-menaquinone-8
- 2-Methyl-3-(3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl)-1,4-naphthoquinone
- 1,4-Naphthalenedione, 2-methyl-3-[(2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl]-
- Vitamin MK-8
- Q27120539
- (all-E)-2-Methyl-3-(3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl)-1,4-naphthalenedione
- CHEBI:205208
- FT-0670995
- DTXSID00966672
- 2-methyl-3-(3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaenyl)naphthalene-1,4-dione
- MK-8
- 1,4-Naphthalenedione, 2-methyl-3-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaenyl)-
- 2-Methyl-3-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl)-1,4-naphthalenedione
- 2-methyl-3-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-yl)naphthalene-1,4-dione
- 1,4-Naphthalenedione, 2-methyl-3-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-yl)-
- 2-methyl-3-((2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaenyl)naphthalene-1,4-dione
- +Expand
- InChIKey： LXKDFTDVRVLXFY-WQWYCSGDSA-N
- Inchi： InChI=1S/C51H72O2/c1-38(2)20-13-21-39(3)22-14-23-40(4)24-15-25-41(5)26-16-27-42(6)28-17-29-43(7)30-18-31-44(8)32-19-33-45(9)36-37-47-46(10)50(52)48-34-11-12-35-49(48)51(47)53/h11-12,20,22,24,26,28,30,32,34-36H,13-19,21,23,25,27,29,31,33,37H2,1-10H3/b39-22+,40-24+,41-26+,42-28+,43-30+,44-32+,45-36+
- SMILES： CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC1=C(C)C(=O)C2=CC=CC=C2C1=O)/C)/C)/C)/C)/C)/C)/C)C

Computed Properties

Exact Mass: 716.55300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 23
Monoisotopic Mass: 716.553
Heavy Atom Count: 53
Complexity: 1470
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 7
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 16.4
Topological Polar Surface Area: 34.1A^2

Experimental Properties

LogP: 15.82390
PSA: 34.14000
Refractive Index: 1.53
Boiling Point: 764.8°C at 760 mmHg
Flash Point: 268.1°C
Density: 0.955

Menaquinone 8 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	M218605-0.5mg	Menaquinone 8	523-38-6		0.5mg	$ 770.00	2022-06-04
SHENG KE LU SI SHENG WU JI SHU	sc-215296-100 µg	Menaquinone 8,	523-38-6		100µg	￥4,137.00	2023-07-10

Menaquinone 8 Related Literature

1. 65. The unsaturation and tautomeric mobility of heterocyclic compounds. Part XI. α- and β-Naphthoxazole and 5-bromobenzoxazole derivatives. The ultra-violet absorption spectra of some tautomeric selenazoles

J. Chem. Soc., 1938, 321-329
2. Photolysis of 2,3-diphenylcycloprop-2-enecarboxylic acid azide and its homologue

Chem. Commun. (London), 1967, 473-474
3. Inside front cover

Chem. Commun., 2006, 4554-4554
4. The hydration structure of the Ni2+ ion intercalated in montmorillonite clay: a neutron diffraction with isotopic substitution study

Cédric Pitteloud,D. Hugh Powell,Henry E. Fischer Phys. Chem. Chem. Phys., 2001,3, 5567-5574
5. Synthesis of 4,4′-dinonyl-2,2′-bithiazole-based copolymers via Pd-catalyzed direct C–H arylation†

Wei Lu,Junpei Kuwabara,Takaki Kanbara Polym. Chem., 2012,3, 3217-3219
6. Kinetic evidence: the rate-determining step for ammonia synthesis over electride-supported Ru catalysts is no longer the nitrogen dissociation step†

Yasukazu Kobayashi,Masaaki Kitano,Shigeki Kawamura Catal. Sci. Technol., 2017,7, 47-50
7. Joint Pharmaceutical Analysis Group

Proc. Soc. Anal. Chem., 1972,9, 262-264
8. XXIX.—Isomeric terpenes and their derivatives.—Part II.—On cymene from various sources

J. Chem. Soc., 1873,26, 686-701
9. A one-pot multicomponent strategy for stereospecific construction of tricyclic pyrrolo[1,2-a]quinolines†

Tuan-Jie Li,Hong-Mei Yin,Chang-Sheng Yao,Xiang-Shan Wang,Bo Jiang,Shu-Jiang Tu Chem. Commun., 2012,48, 11966-11968
10. The role of halide ions in the anisotropic growth of gold nanoparticles: a microscopic, atomistic perspective†

Santosh Kumar Meena,Sirin Celiksoy,Philipp Schäfer,Andreas Henkel,Carsten Sönnichsen,Marialore Sulpizi Phys. Chem. Chem. Phys., 2016,18, 13246-13254

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